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This guide provides a comprehensive technical overview of Dibutyrylamine, more commonly
known as Di-n-butylamine. As a secondary amine with significant industrial and research
applications, a thorough understanding of its physicochemical properties, synthesis, and
reactivity is crucial for its effective and safe utilization. This document moves beyond a simple
recitation of facts to provide a deeper understanding of the principles governing its behavior
and application.

Core Molecular and Physical Characteristics

Di-n-butylamine [(CHsCH2CH2CHz)2NH] is a symmetrical secondary amine characterized by
two n-butyl groups attached to a central nitrogen atom. This structure imparts specific physical
and chemical properties that are critical to its function in various applications.

Identification and Nomenclature

e |[UPAC Name: N-butylbutan-1-amine
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CAS Number: 111-92-2

Molecular Formula: CsHioN

Molecular Weight: 129.24 g/mol [1]

Physicochemical Properties

Common Synonyms: Di-n-butylamine, Dibutylamine, N,N-Dibutylamine

The physical properties of Di-n-butylamine are summarized in the table below. These

properties are essential for designing and optimizing reaction conditions, purification

processes, and for ensuring safe handling and storage.

Property Value Source(s)
Appearance Colorless to yellow liquid [1]
Odor Fishy, ammoniacal [1]
Melting Point -62 °C to -61.9 °C [1]
Boiling Point 159 °Cto 177 °C at 760 mmHg  [1]
Density 0.767 g/mL at 20 °C [1]
Solubility in Water 4.7 g/L [1]
Vapor Pressure 340 Pa [1]
Flash Point 40 °C (104 °F) [1]
Autoignition Temperature 312 °C (594 °F) [1]

Chemical Properties and Reactivity

Di-n-butylamine exhibits typical reactivity for a secondary amine. The lone pair of electrons on

the nitrogen atom makes it a nucleophile and a base.

Basicity
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As a secondary amine, Di-n-butylamine is a weak base and will react with acids to form the
corresponding dibutylammonium salts. This basicity is a key aspect of its function as a
corrosion inhibitor and as a catalyst in certain reactions.

Nucleophilicity

The nitrogen atom's lone pair allows Di-n-butylamine to act as a nucleophile, participating in a
variety of organic reactions. A notable example is its use in the synthesis of substituted
pyridines, such as N,N-dibutyl-2-chloropyridin-4-amine, through nucleophilic aromatic
substitution.

Stability and Storage

Di-n-butylamine is a stable compound under normal conditions. However, it is a flammable
liquid and should be stored in a cool, well-ventilated area away from sources of ignition. It is
incompatible with strong oxidizing agents, acids, and some metals. Proper storage is in tightly
sealed containers to prevent absorption of atmospheric carbon dioxide and moisture.

Industrial and Research Applications

Di-n-butylamine is a versatile chemical with a range of applications stemming from its physical
and chemical properties.

o Corrosion Inhibitor: It is widely used to protect ferrous metals from corrosion in acidic
environments.[2]

o Rubber Vulcanization Accelerator: It serves as a precursor in the synthesis of rubber
vulcanization accelerators, which are crucial for the production of durable rubber products.

o Emulsifiers and Flotation Agents: Its properties make it useful in the manufacturing of
emulsifiers and as a flotation agent in mineral processing.[2]

o Organic Synthesis Intermediate: Di-n-butylamine is a valuable building block in the synthesis
of pharmaceuticals, pesticides, and dyes.[3] For instance, it is a key reactant in the
production of dibutylethanolamine, which is used in paints and coatings.[3]

Experimental Protocols
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The following sections provide detailed, step-by-step methodologies for the synthesis,
purification, and analysis of Di-n-butylamine. These protocols are designed to be self-validating
by explaining the rationale behind each step.

Laboratory-Scale Synthesis of Di-n-butylamine

This protocol describes a common industrial method for the synthesis of n-butylamines, which
can be adapted for a laboratory setting. The reaction of n-butanol with ammonia over a catalyst
produces a mixture of mono-, di-, and tri-n-butylamine, which are then separated.

Reaction Principle: The reaction proceeds via the nucleophilic substitution of the hydroxyl
group of n-butanol by ammonia, catalyzed by a solid acid catalyst at elevated temperature and
pressure. The initial product, n-butylamine, can further react with n-butanol to form di-n-
butylamine, and subsequently tri-n-butylamine.

Experimental Workflow:

Figure 1: Synthesis of n-Butylamines

Step-by-Step Procedure:

o Catalyst Preparation: Prepare or procure a solid acid catalyst, such as alumina or silica.

o Reactor Setup: In a high-pressure stainless-steel autoclave equipped with a stirrer, gas inlet,
and temperature and pressure controls, add the solid catalyst.

e Reactant Charging: Introduce n-butanol and liquid ammonia into the reactor. The molar ratio
of ammonia to n-butanol is a critical parameter to control the product distribution; a higher
ammonia concentration favors the formation of the primary amine.

o Reaction Conditions: Seal the reactor and heat to a temperature in the range of 300-500 °C
under pressure.[4] The reaction is typically run as a continuous process in an industrial
setting.

e Product Collection: After the reaction, cool the reactor and carefully vent any excess
pressure. The resulting liquid mixture contains mono-, di-, and tri-n-butylamine, water, and
unreacted starting materials.
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o Separation: The different butylamines are separated by fractional distillation based on their
different boiling points.

Purification by Fractional Distillation

Fractional distillation is the primary method for purifying Di-n-butylamine from a mixture of other
butylamines or impurities. The principle relies on the differences in the boiling points of the

components.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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